Cas no 2757895-69-3 (5-{(tert-butoxy)carbonylamino}-4,5,6,7-tetrahydro-1H-indazole-3-carboxylic acid)

• Product Name: 5-{(tert-butoxy)carbonylamino}-4,5,6,7-tetrahydro-1H-indazole-3-carboxylic acid
• CAS No: 2757895-69-3
• MF: C₁₃H₁₉N₃O₄
• MW: 281.307663202286
• CID: 5665220
• PubChem ID: 165761648
• Update Time: 2025-05-25

5-{(tert-butoxy)carbonylamino}-4,5,6,7-tetrahydro-1H-indazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-{[(tert-butoxy)carbonyl]amino}-4,5,6,7-tetrahydro-1H-indazole-3-carboxylic acid
• 2757895-69-3
• EN300-27739298
• 5-{(tert-butoxy)carbonylamino}-4,5,6,7-tetrahydro-1H-indazole-3-carboxylic acid

• Inchi： 1S/C13H19N3O4/c1-13(2,3)20-12(19)14-7-4-5-9-8(6-7)10(11(17)18)16-15-9/h7H,4-6H2,1-3H3,(H,14,19)(H,15,16)(H,17,18)
• InChI Key： QPADUTDNDYTNOF-UHFFFAOYSA-N
• SMILES： O(C(NC1CC2C(C(=O)O)=NNC=2CC1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 281.13755610g/mol
• Monoisotopic Mass: 281.13755610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 104Ų

Additional information on 5-{(tert-butoxy)carbonylamino}-4,5,6,7-tetrahydro-1H-indazole-3-carboxylic acid

Comprehensive Overview of 5-{(tert-butoxy)carbonylamino}-4,5,6,7-tetrahydro-1H-indazole-3-carboxylic acid (CAS No. 2757895-69-3)

The compound 5-{(tert-butoxy)carbonylamino}-4,5,6,7-tetrahydro-1H-indazole-3-carboxylic acid (CAS No. 2757895-69-3) is a specialized indazole derivative with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a tert-butoxycarbonyl (Boc) protecting group and a carboxylic acid moiety, makes it a versatile intermediate in organic synthesis. Researchers are increasingly interested in this compound due to its role in developing small-molecule inhibitors and peptide mimetics, which are critical in drug discovery pipelines.

In recent years, the demand for Boc-protected indazole derivatives like CAS 2757895-69-3 has surged, driven by advancements in targeted therapy and precision medicine. This compound is particularly relevant in the design of kinase inhibitors, a hot topic in oncology research. Its carboxylic acid functional group allows for further derivatization, enabling the creation of prodrugs or conjugates with improved bioavailability. The Boc group also provides stability during synthetic processes, a feature highly valued in medicinal chemistry.

From a synthetic perspective, 5-{(tert-butoxy)carbonylamino}-4,5,6,7-tetrahydro-1H-indazole-3-carboxylic acid is often synthesized via multistep organic reactions, including cyclization and protection-deprotection strategies. Its tetrahydroindazole core is a privileged scaffold in drug design, frequently appearing in compounds targeting G-protein-coupled receptors (GPCRs) and enzyme modulation. The compound’s CAS number 2757895-69-3 is frequently searched in academic and industrial databases, reflecting its growing importance in high-throughput screening libraries.

Another area of interest is the compound’s potential application in neurodegenerative disease research. The indazole scaffold has shown promise in modulating oxidative stress pathways and neuroinflammation, aligning with current trends in Alzheimer’s and Parkinson’s disease therapeutics. Researchers are also exploring its utility in fluorescent probes for imaging studies, leveraging its rigid heterocyclic structure for enhanced photostability.

Quality control and characterization of CAS 2757895-69-3 are critical for ensuring reproducibility in research. Techniques such as NMR spectroscopy, HPLC, and mass spectrometry are routinely employed to verify purity and structural integrity. The compound’s logP and solubility profiles are also key parameters for ADME (Absorption, Distribution, Metabolism, Excretion) studies, a focal point in modern pharmacokinetics.

In summary, 5-{(tert-butoxy)carbonylamino}-4,5,6,7-tetrahydro-1H-indazole-3-carboxylic acid represents a valuable tool for chemists and biologists alike. Its dual functionality as a Boc-protected amine and carboxylic acid offers broad applicability, from peptide synthesis to fragment-based drug discovery. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing unmet medical needs.